3-{[(3,4-dimethylphenoxy)acetyl]amino}benzoic acid

• IUPAC Name: 3-[[2-(3,4-dimethylphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C17H17NO4/c1-11-6-7-15(8-12(11)2)22-10-16(19)18-14-5-3-4-13(9-14)17(20)21/h3-9H,10H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key: QJLKYRDRFBHCGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=CC=CC(=C2)C(=O)O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-{[(3,4-dimethylphenoxy)acetyl]amino}benzoic acid, commonly known as DMPA, is a chemical compound that belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs). It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

DMPA has been studied extensively for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, which make it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis, osteoarthritis, and gout. DMPA has also been studied for its potential anticancer effects, as it has been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, DMPA has been investigated for its potential neuroprotective effects, as it has been shown to improve cognitive function and reduce brain damage in animal models of stroke and traumatic brain injury.

Mechanism of Action

The exact mechanism of action of DMPA is not fully understood, but it is believed to involve the inhibition of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins and other inflammatory mediators. DMPA is a selective COX-2 inhibitor, which means that it targets the COX-2 enzyme specifically, while sparing the COX-1 enzyme, which is responsible for the production of prostaglandins that are important for the maintenance of gastrointestinal mucosa and platelet function.
Biochemical and Physiological Effects:
DMPA has been shown to reduce inflammation, pain, and fever in animal models and humans. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, DMPA has been shown to improve cognitive function and reduce brain damage in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

DMPA has several advantages for lab experiments, including its low toxicity, high solubility in water and organic solvents, and ease of synthesis. However, it also has some limitations, including its relatively low potency compared to other 3-{[(3,4-dimethylphenoxy)acetyl]amino}benzoic acid, and its selectivity for COX-2 over COX-1, which may increase the risk of gastrointestinal side effects.

Future Directions

There are several potential future directions for research on DMPA. One area of interest is the development of more potent and selective COX-2 inhibitors that can overcome the limitations of DMPA. Another area of interest is the investigation of the potential anticancer effects of DMPA in clinical trials. Additionally, the neuroprotective effects of DMPA could be further explored in animal models and humans, with the aim of developing new therapies for stroke and traumatic brain injury. Finally, the potential use of DMPA as a drug delivery system for other therapeutic agents could also be investigated, as it has been shown to have good solubility and stability in various solvents.
Conclusion:
In conclusion, DMPA is a promising chemical compound with potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Its mechanism of action involves the inhibition of COX-2 enzymes, which are responsible for the production of inflammatory mediators. DMPA has been shown to possess anti-inflammatory, analgesic, and antipyretic properties, and has also been investigated for its potential neuroprotective effects. While it has several advantages for lab experiments, including its low toxicity and ease of synthesis, it also has some limitations, including its relatively low potency and selectivity for COX-2 over COX-1. There are several potential future directions for research on DMPA, including the development of more potent and selective COX-2 inhibitors, the investigation of its anticancer effects in clinical trials, and the exploration of its potential use as a drug delivery system.

Synthesis Methods

The synthesis of DMPA involves the reaction of 3,4-dimethylphenol with chloroacetyl chloride to form 3,4-dimethylphenyl chloroacetate, which is then reacted with 3-aminobenzoic acid to obtain DMPA. The purity of the compound can be improved by recrystallization from solvents such as ethanol or acetone.